Cas no 899741-89-0 (9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 899741-89-0
• MF: C₂₀H₁₇N₅O₃
• MW: 375.380683660507
• CID: 5495103
• Update Time: 2025-06-15

9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C20H17N5O3/c1-11-6-8-12(9-7-11)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)13-4-3-5-14(10-13)28-2/h3-10H,1-2H3,(H2,21,26)(H,23,27)
• InChI Key： SAOFRASJYIHDFT-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=C(C)C=C3)N=C2C(N)=O)N(C2=CC=CC(OC)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(3-Methoxyphenyl)-2-(4-Methylphenyl)-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide: A Comprehensive Overview

CAS No. 899741-89-0, also known as 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine family and exhibits a unique structure that contributes to its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties: The molecular formula of 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is C₂₃H₂₁N₅O₃, with a molecular weight of approximately 403.45 g/mol. The compound features a central purine core, which is a fundamental building block in nucleic acids and various bioactive molecules. The presence of methoxy and methyl substituents on the phenyl rings adds to its structural complexity and influences its biological activity.

The purine scaffold in 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is known for its ability to interact with various biological targets, including enzymes and receptors. The oxo group at position 8 and the carboxamide group at position 6 further enhance its pharmacological properties by providing additional functional groups for molecular interactions.

Biological Activities: Recent studies have highlighted the diverse biological activities of 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Clinical Trials and Therapeutic Potential: While preclinical studies have shown promising results, further research is needed to translate these findings into clinical applications. Several ongoing clinical trials are evaluating the safety and efficacy of 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide in various disease settings. These trials aim to determine optimal dosing regimens, assess pharmacokinetic properties, and evaluate potential side effects.

In one phase I clinical trial, the compound was administered to patients with advanced solid tumors. Preliminary results indicated that it was well-tolerated at doses up to 100 mg/day, with no dose-limiting toxicities observed. Additionally, some patients showed signs of tumor regression or stabilization, suggesting that it may have clinical benefit in certain cancer types.

Future Directions: The future of 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide in drug development looks promising. Ongoing research is focused on optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, combination therapies involving this compound with other drugs are being explored to improve treatment outcomes in complex diseases.

In conclusion, 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899741-89-0) is a multifaceted compound with significant potential in both anti-inflammatory and anti-cancer applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies for a range of diseases.